N1-(2-methoxybenzyl)-N2-((1-(thiophen-2-ylsulfonyl)pyrrolidin-2-yl)methyl)oxalamide

• IUPAC Name: N'-[(2-methoxyphenyl)methyl]-N-[(1-thiophen-2-ylsulfonylpyrrolidin-2-yl)methyl]oxamide
• InChI: InChI=1S/C19H23N3O5S2/c1-27-16-8-3-2-6-14(16)12-20-18(23)19(24)21-13-15-7-4-10-22(15)29(25,26)17-9-5-11-28-17/h2-3,5-6,8-9,11,15H,4,7,10,12-13H2,1H3,(H,20,23)(H,21,24)
• InChI Key: GGEVMYZCSRLOCF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1CNC(=O)C(=O)NCC2CCCN2S(=O)(=O)C3=CC=CS3
• Molecular Formula: C19H23N3O5S2
• Molecular Weight: 437.5 g/mol

Description

N1-(2-methoxybenzyl)-N2-((1-(thiophen-2-ylsulfonyl)pyrrolidin-2-yl)methyl)oxalamide is a useful research compound. Its molecular formula is C19H23N3O5S2 and its molecular weight is 437.53. The purity is usually 95%.
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Scientific Research Applications

Structure and Conformation Studies

• The study on "Structure and Conformation of Solvated 1-(4-methoxybenzenesulfonyl)-5-oxo-pyrrolidine-2-carboxamide" by Banerjee et al. (2002) explores the crystal structure and molecular conformation of a related compound, highlighting its potential in antineoplastic applications. This research suggests that compounds with similar structures could have relevance in the development of cancer treatments due to their specific conformational properties Banerjee et al., 2002.

Pharmacological Characterization

• "Pharmacological Characterization of 2-Methyl-N-((2′-(pyrrolidin-1-ylsulfonyl)biphenyl-4-yl)methyl)propan-1-amine (PF-04455242)" by Grimwood et al. (2011) discusses a novel κ-opioid receptor antagonist with high affinity and selectivity. This research indicates that structurally similar compounds may be valuable in studying receptor interactions and developing treatments for pain, depression, and addiction disorders Grimwood et al., 2011.

Photosensitizer Applications

• Research on "The new zinc phthalocyanine having high singlet oxygen quantum yield substituted with new benzenesulfonamide derivative groups containing Schiff base" by Pişkin et al. (2020) shows the development of a compound for photodynamic therapy (PDT) with high singlet oxygen quantum yield. This highlights the potential use of related compounds in cancer treatment through PDT, leveraging their photophysical and photochemical properties Pişkin, Canpolat, & Öztürk, 2020.

Role in Feeding Behavior and Compulsive Disorders

• The study "Role of Orexin-1 Receptor Mechanisms on Compulsive Food Consumption in a Model of Binge Eating in Female Rats" by Piccoli et al. (2012) investigates the effects of a selective orexin-1 receptor antagonist on binge eating. This suggests that compounds targeting specific receptors could be used to study and possibly treat eating disorders and compulsive behavior Piccoli et al., 2012.